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Compound of Interest

Compound Name: 13-Deacetyltaxachitriene A

Cat. No.: B15594324

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Deacetyltaxachitriene A is a complex diterpenoid belonging to the taxane family, a class of
natural products that has yielded prominent anticancer agents. Isolated from the branches of
Taxus sumatrana, this compound is of significant interest to the scientific community for its
potential pharmacological activities. This technical guide provides a comprehensive overview of
the known physical and chemical properties of 13-Deacetyltaxachitriene A, including its
structural formula, molecular weight, and solubility characteristics. While detailed experimental
data such as specific melting point, comprehensive spectroscopic analyses, and biological
activity pathways remain to be fully publicly documented, this guide consolidates the currently
available information to serve as a foundational resource for researchers in the fields of natural
product chemistry, medicinal chemistry, and drug development.

Chemical Identity and Physical Properties

13-Deacetyltaxachitriene A is a white to off-white powder.[1] Its fundamental chemical and
physical properties are summarized in the table below.
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Property Value Source
CAS Number 239800-99-8 [1]
Molecular Formula C30H42012 [1]
Molecular Weight 594.65 g/mol [1]
Physical Description Powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Note: Quantitative data for melting point, boiling point, and density are not currently available in
publicly accessible literature.

Chemical Structure

The chemical structure of 13-Deacetyltaxachitriene A is characterized by a complex taxane
core. The systematic name and structure provide insight into its chemical reactivity and
potential for structural modification.

(A 2D chemical structure diagram would be ideally placed here. Due to the limitations of the
current environment, a visual representation cannot be generated. Researchers are advised to
consult chemical databases using the provided CAS number for a visual depiction of the
structure.)

Spectroscopic Data

Detailed spectroscopic data is paramount for the unequivocal identification and
characterization of natural products. While specific spectra for 13-Deacetyltaxachitriene A are
not readily available in the public domain, the following sections outline the expected analytical
techniques used for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the complex three-dimensional
structure of organic molecules like 13-Deacetyltaxachitriene A.
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e 'H NMR (Proton NMR): This technique would provide information on the chemical
environment of each hydrogen atom in the molecule, including their connectivity through
spin-spin coupling. The chemical shifts (&) and coupling constants (J) would be crucial for
assigning the relative stereochemistry of the molecule.

e 13C NMR (Carbon NMR): This analysis would reveal the number of unique carbon
environments within the molecule. The chemical shifts would indicate the types of carbon
atoms present (e.g., carbonyls, alkenes, aliphatic carbons).

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound. High-resolution mass spectrometry (HRMS) would provide a highly accurate mass
measurement, confirming the molecular formula CsoH42012. Fragmentation patterns observed
in the mass spectrum would offer additional structural information.

Experimental Protocols

The following are generalized experimental protocols typical for the isolation and
characterization of taxane diterpenoids from Taxus species. The specific parameters for 13-
Deacetyltaxachitriene A would be detailed in its primary isolation literature.

Isolation of 13-Deacetyltaxachitriene A

The general workflow for isolating taxoids from Taxus sumatrana is outlined below.
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Extraction

Dried and powdered branches of
Taxus sumatrana

'

Maceration with organic solvent
(e.g., methanol or acetone)

'

Crude Extract

Purification

Solvent-Solvent Partitioning

'

Column Chromatography
(e.g., Silica Gel)

'

Preparative HPLC

'

13-Deacetyltaxachitriene A
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Isolated Pure Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 13-Deacetyltaxachitriene A | 239800-99-8 | PJA80099 [biosynth.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Physical and Chemical
Properties of 13-Deacetyltaxachitriene A]l. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594324#physical-and-chemical-properties-of-13-
deacetyltaxachitriene-a]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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